Cas no 898774-26-0 (4'-Cyano-2-pyrrolidinomethyl benzophenone)

4'-Cyano-2-pyrrolidinomethyl benzophenone is a specialized benzophenone derivative featuring a cyano group at the 4' position and a pyrrolidinomethyl substituent at the 2 position. This compound is of interest in synthetic organic chemistry due to its structural versatility, serving as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of the cyano group enhances reactivity in nucleophilic addition reactions, while the pyrrolidinomethyl moiety contributes to improved solubility and potential biological activity. Its well-defined molecular structure allows for precise modifications, making it suitable for applications in drug discovery and material science. The compound is typically handled under controlled conditions due to its sensitivity.
4'-Cyano-2-pyrrolidinomethyl benzophenone structure
898774-26-0 structure
Product Name:4'-Cyano-2-pyrrolidinomethyl benzophenone
CAS No:898774-26-0
MF:C19H18N2O
MW:290.359024524689
MDL:MFCD03842525
CID:879262
PubChem ID:24725242
Update Time:2025-07-24

4'-Cyano-2-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile
    • 4'-CYANO-2-PYRROLIDINOMETHYL BENZOPHENONE
    • 4'-CYANO-2-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
    • AKOS016020777
    • 4'-cyano-2-pyrrolidinomethylbenzophenone
    • 4-{2-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile
    • MFCD03842525
    • 898774-26-0
    • DTXSID00643638
    • 4'-Cyano-2-pyrrolidinomethyl benzophenone
    • MDL: MFCD03842525
    • Inchi: 1S/C19H18N2O/c20-13-15-7-9-16(10-8-15)19(22)18-6-2-1-5-17(18)14-21-11-3-4-12-21/h1-2,5-10H,3-4,11-12,14H2
    • InChI Key: REXBWDZEPYPRCA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C#N)=CC=1)C1=CC=CC=C1CN1CCCC1

Computed Properties

  • Exact Mass: 290.14200
  • Monoisotopic Mass: 290.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.10000
  • LogP: 3.32298

4'-Cyano-2-pyrrolidinomethyl benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205232-1g
4'-cyano-2-pyrrolidinomethyl benzophenone
898774-26-0 97%
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£540.00 2022-02-28
Fluorochem
205232-5g
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898774-26-0 97%
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£2025.00 2022-02-28
Fluorochem
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TRC
C097055-250mg
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898774-26-0
250mg
$ 440.00 2022-06-01
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C097055-500mg
4'-Cyano-2-pyrrolidinomethyl benzophenone
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$ 735.00 2022-06-01
Chemenu
CM528583-1g
4'-Cyano-2-pyrrolidinomethyl benzophenone
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$433 2023-01-01
abcr
AB365257-1 g
4'-Cyano-2-pyrrolidinomethyl benzophenone, 97%; .
898774-26-0 97%
1g
€932.90 2023-04-26
abcr
AB365257-1g
4'-Cyano-2-pyrrolidinomethyl benzophenone, 97%; .
898774-26-0 97%
1g
€932.10 2025-04-15
abcr
AB365257-2g
4'-Cyano-2-pyrrolidinomethyl benzophenone, 97%; .
898774-26-0 97%
2g
€1674.30 2025-04-15
abcr
AB365257-2 g
4'-Cyano-2-pyrrolidinomethyl benzophenone, 97%; .
898774-26-0 97%
2g
€1677.00 2023-04-26

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